(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one
(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one
Brand Name:
Vulcanchem
CAS No.:
95716-68-0
VCID:
VC0196338
InChI:
InChI=1S/C19H32O2/c1-13(8-9-14(2)18(3,4)21)15-10-11-16-17(20)7-6-12-19(15,16)5/h8-9,13-16,21H,6-7,10-12H2,1-5H3/b9-8+/t13-,14+,15-,16+,19-/m1/s1
SMILES:
CC(C=CC(C)C(C)(C)O)C1CCC2C1(CCCC2=O)C
Molecular Formula:
C19H32O2
Molecular Weight:
292.5 g/mol
(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one
CAS No.: 95716-68-0
VCID: VC0196338
Molecular Formula: C19H32O2
Molecular Weight: 292.5 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 95716-68-0 |
|---|---|
| Product Name | (1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one |
| Molecular Formula | C19H32O2 |
| Molecular Weight | 292.5 g/mol |
| IUPAC Name | (1R,3aR,7aR)-1-[(E,2R,5S)-6-hydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one |
| Standard InChI | InChI=1S/C19H32O2/c1-13(8-9-14(2)18(3,4)21)15-10-11-16-17(20)7-6-12-19(15,16)5/h8-9,13-16,21H,6-7,10-12H2,1-5H3/b9-8+/t13-,14+,15-,16+,19-/m1/s1 |
| Standard InChIKey | QZJWXZGUOIMBAV-WXWTUHQWSA-N |
| SMILES | CC(C=CC(C)C(C)(C)O)C1CCC2C1(CCCC2=O)C |
| Canonical SMILES | CC(C=CC(C)C(C)(C)O)C1CCC2C1(CCCC2=O)C |
| Synonyms | PRC-2; (1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one |
| PubChem Compound | 11833231 |
| Last Modified | Aug 15 2023 |
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